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Compound of Interest

(3-(Tert-
Compound Name:

butoxy)cyclobutyl)methanol
CAS No.: 2089648-64-4

Cat. No.: B2943382

Get Quote

\ J

(3-(Tert-butoxy)cyclobutyl)methanol is a substituted cycloalkane alcohol. Its structure
contains two key functional groups that dictate its potential hazards: the tert-butoxy group and
a primary alcohol (methanol derivative).

o Tert-Butoxy Group: This bulky ether group suggests the compound will behave similarly to
other tertiary ethers and alcohols, such as tert-butyl alcohol and methyl tert-butyl ether
(MTBE). These are typically flammable liquids.

e Hydroxymethyl (-CH20H) Group: This primary alcohol functional group is structurally
analogous to methanol. Methanol and its derivatives pose significant toxicological risks,
including severe effects from ingestion, inhalation, and skin absorption.

Therefore, a conservative and scientifically sound approach to safety necessitates treating this
compound with the precautions required for both flammable liquids and toxic methanol-like
substances.

Caption: Chemical Structure of (3-(Tert-butoxy)cyclobutyl)methanol.
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Synthesized Hazard Identification

Based on analogous compounds, (3-(Tert-butoxy)cyclobutyl)methanol should be treated as
a substance with the following hazards:

e Physical Hazards:

o Highly Flammable Liquid and Vapor: Like tert-butyl alcohol and other ethers, this
compound is expected to have a low flash point and its vapors can form explosive
mixtures with air.[1][2] Vapors may travel to a source of ignition and flash back.[3][4]

e Health Hazards:

o Toxic if swallowed, in contact with skin, or if inhaled: This is a critical warning derived from
methanol's toxicological profile.[5][6] Absorption can lead to systemic toxicity.

o Causes Damage to Organs: Specifically, the optic nerve and central nervous system are
targets, a known consequence of methanol poisoning.[5][6]

o Causes Serious Eye Irritation: Direct contact is likely to cause significant irritation.[1]
o May Cause Respiratory Irritation: Inhalation of vapors can irritate the respiratory tract.[1][2]

o May Cause Drowsiness or Dizziness: Inhalation may lead to central nervous system
depression.[1]

Hazard Summary Table

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b2943382/docs?utm_src=pdf-body#chemical-identification-and-structural-rationale-for-hazard-assessment
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0233_5.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://www.fishersci.com/store/msds?partNumber=AC378720010&productDescription=TERT-BUTYL+METHYL+ETHER+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1545428/full
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1545428/full
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0233_5.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Classification

Basis of Assessment

GHS Hazard Statement

Flammable Liquid

Analogy to tert-butyl alcohol
and ethers

H225: Highly flammable liquid

and vapor[1]

Acute Toxicity (Oral)

Analogy to methanol

H301: Toxic if swallowed

Acute Toxicity (Dermal)

Analogy to methanol

H311: Toxic in contact with

skin

Acute Toxicity (Inhalation)

Analogy to methanol

H331: Toxic if inhaled

Serious Eye Damage/Irritation

Analogy to tert-butyl alcohol

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

Analogy to methanol

H370: Causes damage to

organs (eye)[7]

First-Aid Measures: A Proactive Protocol

Immediate medical attention is required for any significant exposure.[3] Show this safety guide

to the doctor in attendance.

¢ Inhalation:

o Remove the individual to fresh air immediately.

o If breathing is difficult, administer oxygen.

o If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth

resuscitation.[3][8]

o Seek immediate medical attention.[3]

e Skin Contact:

o Take off immediately all contaminated clothing.

o Rinse skin with plenty of water/shower for at least 15 minutes.[3]
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o Wash contaminated clothing before reuse.[9]

o Seek immediate medical attention, as dermal absorption is a significant route of toxicity.[5]

[6]

e Eye Contact:
o Rinse cautiously with water for several minutes.[1]

o Remove contact lenses, if present and easy to do. Continue rinsing for at least 15
minutes.[1][3]

o Call an ophthalmologist or seek immediate medical attention.
e Ingestion:

o If swallowed, call a poison center or doctor immediately.[3][8]

o Rinse mouth with water.

o Do NOT induce vomiting.[4][9]

o Never give anything by mouth to an unconscious person.

Fire-Fighting and Explosion Hazard Management

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[2]

» Unsuitable Extinguishing Media: Do not use a heavy water jet, as it may spread the fire.
¢ Specific Hazards:

o The substance is flammable, and its vapors can form explosive mixtures with air,
especially in confined spaces.[3]

o Containers may explode when heated.[3]
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o Thermal decomposition can produce toxic gases such as carbon monoxide (CO) and
carbon dioxide (CO2).[4]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release: Containment and Cleanup
Protocol

o Evacuate Personnel: Remove all non-essential personnel from the area.

o Eliminate Ignition Sources: Turn off all equipment and extinguish any open flames. No
smoking.[10]

e Ensure Adequate Ventilation.

o Personal Protection: Wear appropriate PPE, including chemical-resistant gloves, safety
goggles, and a lab coat. For large spills, respiratory protection may be necessary.

e Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill.

o Cleanup: Soak up with inert absorbent material and place in a suitable, closed container for
disposal.[2][4]

Grounding: Use spark-proof tools and explosion-proof equipment during cleanup.[4]

Handling and Storage: A Framework for Safety

The causality behind safe handling and storage is to minimize exposure and prevent the
formation of a flammable or toxic atmosphere.
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Caption: Workflow for the safe handling of (3-(Tert-butoxy)cyclobutyl)methanol.
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Handling:

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[9][10]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use only
non-sparking tools.[3]

 Static Discharge: Take precautionary measures against static discharge. All metal parts of
the equipment must be grounded.[1][3]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[7][8] Wash hands
thoroughly after handling.[9]

Storage:

o Container: Store in a tightly closed container.[3]

e Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight and sources
of ignition.[7][10]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][11]
Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential.

o Engineering Controls: A chemical fume hood is the primary engineering control to minimize
inhalation exposure.[9] Ensure eyewash stations and safety showers are readily accessible.

[4]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles or a face shield.[1][10]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a flame-
retardant lab coat.[9][10]
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o Respiratory Protection: If working outside of a fume hood or in case of a large spill, use a
respirator with an appropriate cartridge. Respirator use must comply with institutional and
regulatory standards.[9]

Physical and Chemical Properties

While specific experimental data for (3-(Tert-butoxy)cyclobutyl)methanol is not available, the
following properties can be inferred from its structure:

Estimated Value / .
Property . Rationale
Observation

Typical for similar alcohols and

Appearance Colorless liquid
ethers.[12][13]

] Based on the alcohol and
Odor Pungent, alcohol-like )
ether functional groups.[12]

) The alcohol group increases
o Sparingly to moderately ) )
Solubility in Water polarity, while the bulky alkyl
soluble )
groups decrease it.

Common for organic molecules
Vapor Density Heavier than air of this molecular weight.[12]
[14]

Based on analogous
] Expected to be low )
Flash Point compounds like tert-butyl

(Flammable)
alcohol.[2][14]

Stability and Reactivity

o Chemical Stability: The product is expected to be chemically stable under standard ambient
conditions (room temperature).

» Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[2][9]

e Incompatible Materials: Strong oxidizing agents and strong acids.[2][11]
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e Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon
dioxide.[4]

Toxicological Insights: An Evidence-Based
Assessment

The primary toxicological concern stems from the compound's structural similarity to methanol.
The metabolism of methanol produces formic acid, which is responsible for its characteristic
toxicity, including metabolic acidosis and damage to the optic nerve.[6] It is prudent to assume
that (3-(Tert-butoxy)cyclobutyl)methanol could potentially be metabolized in a way that
poses similar risks.

Acute Toxicity:

o Oral, Dermal, and Inhalation: All routes of exposure should be considered highly toxic.[5]
[6] Even small amounts of ingested methanol (as little as 10-15 mL) can cause permanent
blindness or be fatal.[5]

o Skin and Eye Irritation: The compound is expected to be a serious eye irritant and may
cause skin irritation upon prolonged contact.[1]

o Specific Target Organ Toxicity (Single Exposure): The primary target organs are the central
nervous system and the eyes.[7]

o Aspiration Hazard: While not confirmed, aspiration into the lungs if swallowed could cause
damage.[4]
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Caption: Logical flow for assessing hazards based on structural analogs.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[11][15] This substance should be treated as a hazardous waste.
Do not dispose of it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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